Cas no 2689-88-5 (Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester
• CAS No: 2689-88-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 261011
• PubChem ID: 231824
• Update Time: 2025-04-19

Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester
• diethyl 2,2-bis(prop-2-ynyl)propanedioate
• 2,2-di(prop-2-ynyl)malonic acid diethyl ester
• AC1L5MIW
• AC1Q63R2
• bis(propargyl)malonic acid diethyl ester
• CBMicro_018954
• CTK4F8698
• diethyl 2,2-diprop-2-ynylpropan-1,3-dioate
• diethyl diprop-2-yn-1-ylmalonate
• Diethyl, dipropargyl malonate
• ethyl 2,2-bis-(prop-2-ynyl)-propane-1,2-dioate
• NSC49377
• ST4019622
• CCG-5036
• SY318900
• 2689-88-5
• BIM-0019120.P001
• NSC28576
• BS-47482
• E84175
• diethyl dipropargylmalonate
• NSC-49377
• starbld0008735
• NSC-28576
• SCHEMBL379262
• AKOS003604328
• 1,3-DIETHYL 2,2-BIS(PROP-2-YN-1-YL)PROPANEDIOATE
• Diethyl 2,2-di(prop-2-yn-1-yl)malonate
• DTXSID50282874
• SR-01000512227
• Diethyl 2,2-Di(2-propyn-1-yl)malonate
• CS-0377697
• diethyl di-2-propyn-1-ylmalonate
• diethyl 2, 2-bis(prop-2-ynyl)propanedioate
• MFCD00101667
• SR-01000512227-1
• diethyl diprop-2-ynylmalonate
• STK746437
• diethyl diprop-2-yn-1-ylpropanedioate

• Inchi： 1S/C13H16O4/c1-5-9-13(10-6-2,11(14)16-7-3)12(15)17-8-4/h1-2H,7-10H2,3-4H3
• InChI Key： MYZCCWFBKBDURM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC#C)CC#C)=O

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.085
• Melting Point: 45.5°C
• Boiling Point: 308.8°C at 760 mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.476
• PSA: 52.6